Cas no 6149-07-1 (2-Thiazolamine, 4-(4-methoxyphenyl)-N,N-dimethyl-)

2-Thiazolamine, 4-(4-methoxyphenyl)-N,N-dimethyl- structure
6149-07-1 structure
Product Name:2-Thiazolamine, 4-(4-methoxyphenyl)-N,N-dimethyl-
CAS No:6149-07-1
MF:C12H14N2OS
MW:234.317361354828
CID:477535
PubChem ID:12846817
Update Time:2025-04-19

2-Thiazolamine, 4-(4-methoxyphenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(4-methoxyphenyl)-N,N-dimethyl-
    • 6149-07-1
    • 4-(4-Methoxyphenyl)-N,N-dimethyl-1,3-thiazol-2-amine
    • DTXSID00511368
    • Inchi: 1S/C12H14N2OS/c1-14(2)12-13-11(8-16-12)9-4-6-10(15-3)7-5-9/h4-8H,1-3H3
    • InChI Key: LKHWPQDIEQOWDA-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)OC)N=C1N(C)C

Computed Properties

  • Exact Mass: 234.08282
  • Monoisotopic Mass: 234.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • PSA: 25.36
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